2-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

• Molecular Formula: C18H21BO4
• Molecular Weight: 312.2 g/mol
• IUPAC Name: 2-phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• InChI: InChI=1S/C18H21BO4/c1-17(2)18(3,4)23-19(22-17)13-10-11-16(15(20)12-13)21-14-8-6-5-7-9-14/h5-12,20H,1-4H3
• InChI Key: QGVNDEJRDKOAPM-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)OC3=CC=CC=C3)O

Description

2-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol is a useful research compound. Its molecular formula is C18H21BO4 and its molecular weight is 312.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(3-methoxy-4-phenoxyphenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane (50 mg, 0.0002 mol) in DCM (3 mL) was slowly added boron tribromide (0.145 mL, 0.00153 mol) at −20° C. The reaction was stirred at that temperature for 2 h. The reaction mixture was concentrated in vacuo and dried on the pump. The crude reaction mixture was used for next step without further purification.